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Compound of Interest

Compound Name: 1,2,3-Trimethylcyclohexane

CAS No.: 1678-97-3

Cat. No.: B155785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the experimental determination of the boiling

points of various trimethylcyclohexane isomers. Accurate boiling point data is crucial for the

identification, purification, and characterization of these compounds in research and

development settings.

Data Presentation: Boiling Points of
Trimethylcyclohexane Isomers
The following table summarizes the reported boiling points for a range of trimethylcyclohexane

isomers. These values are essential for comparative analysis and for setting appropriate

parameters during experimental work.
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Isomer CAS Number Boiling Point (°C) Boiling Point (K)

1,1,2-

Trimethylcyclohexane
7094-26-0 145.2 418.35

1,1,3-

Trimethylcyclohexane
3073-66-3 136.6 409.75

1,1,4-

Trimethylcyclohexane
7094-27-1 135.0 408.15

cis,cis,cis-1,2,3-

Trimethylcyclohexane
1678-81-5 145.6 418.75

cis,cis,trans-1,2,3-

Trimethylcyclohexane
7667-55-2 148.2 421.35

cis,trans,cis-1,2,3-

Trimethylcyclohexane
1678-81-5 145.8 418.95

1,2,4-

Trimethylcyclohexane

(isomer mixture)

2234-75-5 143.5 - 145.0 416.65 - 418.15

(1S,2R,4S)-1,2,4-

Trimethylcyclohexane
7667-58-5 143.5 416.65

cis,cis,trans-1,3,5-

Trimethylcyclohexane
1795-26-2 139.5 412.65

1,3,5-

Trimethylcyclohexane

(isomer mixture)

1839-63-0 140.0 413.15

Experimental Protocols
Two primary methods for boiling point determination are detailed below: the classical Thiele

tube method, which is suitable for small sample volumes, and the modern digital boiling point

apparatus, which offers higher precision and automation.

Protocol 1: Thiele Tube Method
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The Thiele tube method is a simple and effective technique for determining the boiling point of

a liquid with a small sample size. It relies on the principle that the boiling point is reached when

the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Materials:

Thiele tube

Mineral oil

Thermometer (-10 to 200 °C)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

Stand and clamp

Procedure:

Sample Preparation: Fill the small test tube to about half-full with the trimethylcyclohexane

isomer.

Capillary Tube Insertion: Place the capillary tube, with the sealed end pointing upwards, into

the test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the bottom of the test tube is level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a stand and insert the thermometer and sample

assembly into the main arm of the tube. The sample should be positioned near the center of

the oil bath.
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Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The convection

currents in the oil will ensure uniform heating.

Observation of Bubbles: As the temperature rises, a stream of bubbles will emerge from the

open end of the capillary tube. Continue heating until a rapid and continuous stream of

bubbles is observed.

Cooling and Boiling Point Determination: Remove the heat source and allow the apparatus

to cool. The boiling point is the temperature at which the stream of bubbles stops, and the

liquid just begins to be drawn into the capillary tube.[1]

Record Data: Record the temperature at this point. It is advisable to repeat the measurement

to ensure accuracy.

Logical Workflow for Thiele Tube Boiling Point Determination

Preparation Measurement Validation

Prepare Sample in Test Tube Insert Inverted Capillary Tube Attach Test Tube to Thermometer Mount Assembly in Thiele Tube Gently Heat Side Arm Observe Continuous Bubble Stream Remove Heat and Allow to Cool Record Temperature at Liquid Entry Repeat for Accuracy Average Results

Click to download full resolution via product page

Caption: Workflow for the Thiele tube method.

Protocol 2: Digital Boiling Point Apparatus
Digital boiling point apparatuses offer a more automated and precise method for determining

boiling points. These instruments often feature controlled heating rates, digital temperature

displays, and sometimes video recording of the measurement.

Materials:

Digital boiling point apparatus

Boiling point tubes
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Capillary tubes (sealed at one end)

Pipette for sample transfer

Trimethylcyclohexane isomer sample

Procedure:

Instrument Setup: Turn on the digital boiling point apparatus and allow it to stabilize

according to the manufacturer's instructions.

Sample Preparation: Using a pipette, fill a boiling point tube with the trimethylcyclohexane

isomer to the recommended level (typically a few millimeters).

Capillary Insertion: Insert a sealed-end capillary tube into the boiling point tube with the open

end down.

Loading the Sample: Place the prepared boiling point tube into the heating block of the

apparatus.

Setting Parameters: Set the desired heating rate. A slower ramp rate (e.g., 1-2 °C per

minute) near the expected boiling point will yield more accurate results. If the approximate

boiling point is unknown, a faster initial heating rate can be used, followed by a slower rate in

a second, more precise measurement.

Initiating the Measurement: Start the heating program.

Automated or Manual Detection: The apparatus will heat the sample, and a stream of

bubbles will emerge from the capillary. The boiling point is the temperature at which, upon

cooling, the liquid is drawn back into the capillary. Some instruments detect this

automatically, while others require the user to visually observe and record the temperature.

Data Recording: The boiling point will be displayed on the screen. Record the value.

Repeatability: For best results, perform at least two measurements for each isomer.

Experimental Workflow for Digital Boiling Point Apparatus
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Initiate Measurement Cycle

Heating and Bubble Formation

Controlled Cooling

Detect Liquid Entry into Capillary

Display Boiling Point
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Caption: Workflow for a digital boiling point apparatus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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